4-Fluoro-2-(trans-4-hydroxycyclohexylamino)benzonitrile
Overview
Description
4-Fluoro-2-(trans-4-hydroxycyclohexylamino)benzonitrile, commonly referred to as FHCHBN, is a versatile organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a melting point of 108-110°C. FHCHBN is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, it has been used in the synthesis of fluorinated compounds, which are important for a range of applications, including drug design and drug delivery.
Scientific Research Applications
FHCHBN has a variety of scientific research applications. It has been used in the synthesis of a number of fluorinated compounds, which have a range of applications in drug design and drug delivery. It has also been used in the synthesis of a number of organic compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, it has been used in the synthesis of compounds for use in the development of new materials and in the production of polymers.
Mechanism of Action
The mechanism of action of FHCHBN is not well understood. However, it is believed that the compound acts as a catalyst in the formation of certain organic compounds, such as pharmaceuticals, dyes, and agrochemicals. It is thought that the compound facilitates the formation of desired products by increasing the rate of reaction between reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of FHCHBN are not well understood. It is believed that the compound is not toxic and does not have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
FHCHBN has several advantages for laboratory experiments. It is a colorless, crystalline solid with a melting point of 108-110°C, making it easy to store and handle. In addition, it is a versatile intermediate in the synthesis of a variety of organic compounds, making it useful for a range of applications. However, it is important to note that FHCHBN is highly flammable and should be handled with care.
Future Directions
There are a number of potential future directions for research involving FHCHBN. These include further investigation into its mechanism of action, as well as its potential applications in the synthesis of other organic compounds. Additionally, research could be conducted into the potential toxicity of the compound and its effects on humans and animals. Finally, research could be conducted into the potential uses of FHCHBN in the development of new materials and in the production of polymers.
properties
IUPAC Name |
4-fluoro-2-[(4-hydroxycyclohexyl)amino]benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O/c14-10-2-1-9(8-15)13(7-10)16-11-3-5-12(17)6-4-11/h1-2,7,11-12,16-17H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGYWJAVTJZHCMQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC2=C(C=CC(=C2)F)C#N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(trans-4-hydroxycyclohexylamino)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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